[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(oxolan-3-yl)methanone

• IUPAC Name: [4-(5-ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(oxolan-3-yl)methanone
• InChI: InChI=1S/C16H23N3O3/c1-2-12-9-17-16(18-10-12)22-14-3-6-19(7-4-14)15(20)13-5-8-21-11-13/h9-10,13-14H,2-8,11H2,1H3
• InChI Key: DXHGCUBDJVRESI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(N=C1)OC2CCN(CC2)C(=O)C3CCOC3
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

[4-(5-Ethylpyrimidin-2-yl)oxypiperidin-1-yl]-(oxolan-3-yl)methanone, commonly known as EPO, is a chemical compound that has been widely studied for its potential applications in scientific research. EPO is a small molecule inhibitor that has been shown to have a high affinity for certain protein targets, making it a valuable tool for studying the mechanisms of various biological processes.

Mechanism of Action

The mechanism of action of EPO involves its binding to specific protein targets, which inhibits their activity and disrupts the normal functioning of cells and tissues. This inhibition can lead to a variety of biochemical and physiological effects, depending on the specific protein targets involved.
Biochemical and Physiological Effects:
EPO has been shown to have a variety of biochemical and physiological effects in both in vitro and in vivo studies. These effects can include changes in gene expression, alterations in cellular signaling pathways, and changes in the activity of enzymes and other proteins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EPO in lab experiments is its high affinity for certain protein targets, which allows researchers to selectively inhibit these targets and study their effects on cellular processes. However, EPO also has some limitations, including its potential for off-target effects and its limited solubility in aqueous solutions.

Future Directions

There are many potential future directions for research involving EPO, including studies of its effects on specific disease states, investigations into its potential as a therapeutic agent, and development of new synthetic methods for obtaining EPO and related compounds. Additionally, further studies are needed to fully understand the biochemical and physiological effects of EPO and its potential as a tool for studying complex biological processes.

Synthesis Methods

EPO can be synthesized using a variety of methods, but one common approach involves the use of a palladium-catalyzed cross-coupling reaction between a pyrimidine derivative and a piperidine derivative. This reaction yields the desired EPO compound in high yields and with good purity, making it a popular choice for researchers looking to obtain EPO for their experiments.

Scientific Research Applications

EPO has been used in a wide range of scientific research applications, including studies of protein-protein interactions, enzyme kinetics, and cellular signaling pathways. Its ability to selectively inhibit certain protein targets has made it a valuable tool for researchers looking to better understand the complex biological processes that underlie many diseases and conditions.